Cas no 104196-89-6 (1H-Indole, 2-tridecyl-)
1H-Indole, 2-tridecyl- structure
Product Name:1H-Indole, 2-tridecyl-
CAS No:104196-89-6
MF:C21H33N
MW:299.493426084518
CID:1141704
Update Time:2024-07-27
1H-Indole, 2-tridecyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, 2-tridecyl-
-
- Inchi: 1S/C21H33N/c1-2-3-4-5-6-7-8-9-10-11-12-16-20-18-19-15-13-14-17-21(19)22-20/h13-15,17-18,22H,2-12,16H2,1H3
- InChI Key: OMNCMGPRTZODBO-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2)C=C1CCCCCCCCCCCCC
Computed Properties
- Exact Mass: 298.25366
Experimental Properties
- Density: 0.946±0.06 g/cm3(Predicted)
- Melting Point: 69.5-70.0 °C
- Boiling Point: 436.7±14.0 °C(Predicted)
- PSA: 12.89
- pka: 17.58±0.30(Predicted)
1H-Indole, 2-tridecyl- Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
104196-89-6 (1H-Indole, 2-tridecyl-) Related Products
- 3484-18-2(2-Ethyl-1H-indole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk